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Compound of Interest

Compound Name: Alcesefoliside

Cat. No.: B1631302

For Researchers, Scientists, and Drug Development Professionals

Abstract

Alcesefoliside, a rare flavonol tetraglycoside, has garnered significant interest within the
scientific community for its potential therapeutic applications. This technical guide provides a
comprehensive overview of its chemical identity, alongside a detailed exploration of its
biological activities, with a particular focus on its antioxidant and hepatoprotective properties.
This document summarizes key quantitative data, outlines experimental methodologies from
pivotal studies, and presents a visual representation of its mechanism of action.

Chemical Identity

Alcesefoliside is chemically identified by the following properties:
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Property Value Citation
CAS Number 124151-38-8
Molecular Formula C33H40020
Molecular Weight 756.66 g/mol

2-(3,4-dihydroxyphenyl)-3-
[[(2S,3R,4S,5R,6R)-4,5-
dihydroxy-3-
[(2R,3R,4R,5R,6S)-3,4,5-
trihydroxy-6-methyl-oxan-2-

IUPAC Name ylJoxy-6-
[[(2S,3R,4R,5R,6S)-3,4,5-
trihydroxy-6-methyl-oxan-2-
ylJoxymethyl]oxan-2-
ylJoxy]-5,7-dihydroxy-chromen-
4-one

Quercetin 3-0-a-L-

rhamnopyranosyl-(1 - 2)-[a-L-
Synonyms [1]

rhamnopyranosyl-(1 - 6)]-B-D-

galactopyranoside

Class Flavonol Glycoside

Appearance Yellow powder

Isolated from plants such as

Rubus alceifolius Poir.,
Source

Astragalus monspessulanus,

and Nitraria sibirica Pall.

Biological Activity and Mechanism of Action

Alcesefoliside has demonstrated significant antioxidant and cytoprotective effects in both in
vitro and in vivo models.[1] Its primary mechanism of action is attributed to its ability to
scavenge free radicals and mitigate oxidative stress.[1][Z]
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Antioxidant and Hepatoprotective Effects

Studies have shown that Alcesefoliside protects against chemically-induced liver damage by
reducing lipid peroxidation and enhancing the endogenous antioxidant defense systems.[1][3]
In models of carbon tetrachloride (CCl4)-induced hepatotoxicity, Alcesefoliside treatment has
been shown to normalize elevated serum enzyme levels and restore depleted glutathione
(GSH) levels.[1][4]

The proposed mechanism for its hepatoprotective activity involves the direct scavenging of
reactive oxygen species (ROS) generated by toxins like CCl4, thereby preventing damage to
cellular macromolecules, including lipids, proteins, and DNA.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Alcesefoliside: A Technical Overview of its Chemical
Properties and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631302#alcesefoliside-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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